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Compound of Interest

Compound Name: Firocoxib-d4

Cat. No.: B12413866

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for Firocoxib-d4, a deuterated analog of the non-steroidal
anti-inflammatory drug (NSAID) Firocoxib. The following procedural guidance is designed to be
a preferred source for laboratory safety and chemical handling.

Hazard Identification and Classification

Firocoxib-d4 is classified with several hazards that necessitate careful handling to minimize
exposure and environmental impact. The GHS (Globally Harmonized System of Classification
and Labelling of Chemicals) classifications are summarized below.
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity Oral (Category 4) H302: Harmful if swallowed[1]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child[2]
N o H373: May cause damage to
Specific Target Organ Toxicity ]
Category 2 the liver through prolonged or

(Repeated Exposure)

repeated exposure[2]

Hazardous to the Aquatic

Environment

Acute (Category 1)

H400: Very toxic to aquatic
life[1]

Hazardous to the Aquatic

Environment

Chronic (Category 1 & 3)

H410: Very toxic to aquatic life
with long lasting effects[1],
H412: Harmful to aquatic life
with long lasting effects[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following

table outlines the recommended PPE for handling Firocoxib-d4.
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Body Part Protective Equipment Specification
o Conforming to EN 166 (EU) or

Safety Goggles with side-
Eyes/Face ) NIOSH (US) approved

shields

standards][3]
) Chemical impermeable

Hands Protective gloves

gloves[3]

Skin and Body

Impervious clothing, Protective

disposable gown

Made of lint-free, low-
permeability fabric with a solid
front, long sleeves, and tight-
fitting cuffs[1][4]

Respiratory

Suitable respirator

A full-face respirator is
recommended if exposure
limits are exceeded or irritation
is experienced[3]. A surgical N-
95 respirator can provide both
respiratory and splash

protection[5]

Note: No occupational exposure limit values have been established for Firocoxib.[1][6]

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the integrity of Firocoxib-d4 and

ensuring laboratory safety.

Handling:

Work in a well-ventilated area.[3]
Avoid the formation of dust and aerosols.[3]
Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]
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e Pregnant women should not be exposed to this product.

Storage:

Keep the container tightly sealed.[1]

Store in a dry, cool, and well-ventilated place.[3]

Recommended storage is at -20°C for the powder and -80°C when in solvent.[1]

Store locked up.[3]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate action is necessary.

Accidental Release:

Evacuate personnel to safe areas.[3]

Ensure adequate ventilation.[3]

Avoid dust formation.[3]

Wear appropriate PPE.[3]

Collect the spillage and place it in a suitable, closed container for disposal.[1][3]

Prevent the chemical from entering drains, surface water, or soil.[3]
First Aid:

 |f Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[1]

« If on Skin: Wash with plenty of soap and water. Remove contaminated clothing immediately.

[3]

 If in Eyes: Rinse with pure water for at least 15 minutes.[3]
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e If Inhaled: Move the victim into fresh air.[3]

Disposal Plan

Firocoxib-d4 and its containers must be disposed of as hazardous waste.
o Dispose of contents/container to an approved waste disposal plant.[1]

o Disposal must be in accordance with applicable local, state, and federal regulations.[3]

Procedural Workflow Diagrams

To further clarify the procedural steps for safe handling, the following diagrams illustrate the key
logical relationships in the experimental workflow and disposal plan.
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Safe Handling Workflow for Firocoxib-d4
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Caption: Workflow for safe handling of Firocoxib-d4.
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Emergency Response for Firocoxib-d4 Exposure

Exposure Event

Move to Fresh Air Wash with Soap & Water Rinse with Water (15 min) Rinse Mouth & Seek Medical Advice
I I
I I
leesosssmsssassssesas Seek Medical Attention if Symptoms Persist g I L e T et 0

Click to download full resolution via product page

Caption: Emergency response plan for Firocoxib-d4 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Firocoxib-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413866#personal-protective-equipment-for-
handling-firocoxib-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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